Cas no 2219370-87-1 (3-{(tert-butoxy)carbonylamino}-3-(2-methyl-1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(2-methyl-1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219370-87-1
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 6195979
• PubChem ID: 165606144
• Update Time: 2025-06-09

3-{(tert-butoxy)carbonylamino}-3-(2-methyl-1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(2-methyl-1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid
• EN300-1708083
• 3-{[(tert-butoxy)carbonyl]amino}-3-(2-methyl-1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid
• 2219370-87-1

• Inchi： 1S/C14H20N2O4S/c1-8-15-7-10(21-8)14(5-9(6-14)11(17)18)16-12(19)20-13(2,3)4/h7,9H,5-6H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： FKAHERYHUHONSM-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(CC(C(=O)O)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.11437830g/mol
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(2-methyl-1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-{(tert-butoxy)carbonylamino}-3-(2-methyl-1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid (CAS: 2219370-87-1)

The compound 3-{(tert-butoxy)carbonylamino}-3-(2-methyl-1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid (CAS: 2219370-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane core and thiazole moiety, has been identified as a promising scaffold for the development of novel therapeutics. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific enzymes and receptors involved in disease pathways.

One of the key areas of research has been the exploration of this compound's potential as a building block for protease inhibitors. The tert-butoxycarbonyl (Boc) protected amino group and the carboxylic acid functionality provide versatile handles for further chemical modifications, enabling the creation of diverse derivatives. Recent synthetic methodologies have emphasized the use of efficient coupling reactions and chiral resolution techniques to achieve high enantiomeric purity, which is critical for its biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 3-{(tert-butoxy)carbonylamino}-3-(2-methyl-1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The study highlighted the importance of the thiazole ring in enhancing binding affinity through π-π stacking interactions with the protease's active site. These findings suggest that this scaffold could serve as a valuable starting point for the development of antiviral agents.

Another notable application of this compound is in the field of oncology. Preclinical studies have shown that certain analogs of 2219370-87-1 can modulate the activity of protein kinases involved in cancer cell proliferation. For instance, a recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of cyclobutane-based inhibitors targeting the epidermal growth factor receptor (EGFR). The lead compound from this series demonstrated nanomolar potency in vitro and promising efficacy in xenograft models, underscoring the therapeutic potential of this chemical scaffold.

Beyond its direct biological applications, 3-{(tert-butoxy)carbonylamino}-3-(2-methyl-1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid has also been explored as a tool compound in chemical biology. Its rigid cyclobutane structure and functional group diversity make it an ideal candidate for photoaffinity labeling and proteomics studies. Recent work has utilized this compound to identify novel protein targets and elucidate signaling pathways in complex biological systems.

In conclusion, the growing body of research on 2219370-87-1 highlights its versatility and potential in drug discovery and chemical biology. Future studies are expected to focus on further optimizing its pharmacokinetic properties and expanding its applications to other therapeutic areas. As synthetic methodologies continue to advance, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.